Cas no 2172207-21-3 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-3-methoxybutanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-3-methoxybutanoic acid
• CAS No: 2172207-21-3
• MF: C₂₄H₂₃N₃O₆S
• MW: 481.520924806595
• CID: 6143279
• PubChem ID: 165534103
• Update Time: 2025-05-27

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-3-methoxybutanoic acid
• EN300-1560666
• 2172207-21-3
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]formamido}-3-methoxybutanoic acid

• Inchi： 1S/C24H23N3O6S/c1-32-14(10-21(28)29)11-25-22(30)20-12-26-23(34-20)27-24(31)33-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,12,14,19H,10-11,13H2,1H3,(H,25,30)(H,28,29)(H,26,27,31)
• InChI Key： HAVVSVNPNJPXHQ-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC(CC(=O)O)OC)=O

Computed Properties

• Exact Mass: 481.13075664g/mol
• Monoisotopic Mass: 481.13075664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 155Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-3-methoxybutanoic acid

Comprehensive Overview of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-3-methoxybutanoic acid (CAS No. 2172207-21-3)

The compound 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-3-methoxybutanoic acid (CAS No. 2172207-21-3) is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a thiazole ring, makes it a valuable intermediate in the synthesis of complex biomolecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of targeted therapies and biomarker labeling.

One of the most searched topics in organic chemistry and biopharmaceuticals is the use of Fmoc-protected amino acids and their derivatives. The Fmoc group in 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-3-methoxybutanoic acid provides excellent stability under mild conditions, making it ideal for solid-phase peptide synthesis (SPPS). This aligns with the growing demand for high-purity peptides in cancer research, immunotherapy, and neuroscience. The compound’s thiazole moiety further enhances its utility, as thiazoles are known for their bioactivity and metal-chelating properties.

In the context of AI-driven drug design, CAS No. 2172207-21-3 has garnered attention for its potential in computational chemistry and molecular docking studies. Researchers frequently search for structure-activity relationships (SAR) of thiazole-containing compounds, and this derivative offers a promising scaffold for lead optimization. Its carboxylic acid functionality allows for further modifications, enabling the creation of customized probes for proteomics and enzyme inhibition assays.

Another trending topic is the application of click chemistry in bioconjugation. The 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-3-methoxybutanoic acid can serve as a linker molecule for attaching fluorescent tags or therapeutic payloads to biomolecules. This is particularly relevant in the development of antibody-drug conjugates (ADCs), a hot area in oncology research. The compound’s methoxybutanoic acid segment also contributes to its solubility and bioavailability, critical factors in preclinical studies.

From a sustainability perspective, the synthesis of CAS No. 2172207-21-3 can be optimized using green chemistry principles, such as catalyst-free reactions or microwave-assisted synthesis. These methods align with the industry’s shift toward eco-friendly manufacturing, a topic frequently queried in scientific databases. Additionally, the compound’s stability under ambient conditions reduces waste and improves cost-efficiency in large-scale production.

In summary, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-3-methoxybutanoic acid (CAS No. 2172207-21-3) is a versatile and highly functionalized compound with broad applications in modern chemistry and life sciences. Its relevance to drug development, bioconjugation, and sustainable synthesis ensures its continued prominence in both academic and industrial research.